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Compound of Interest

Compound Name: UBX-382

Cat. No.: B12377277 Get Quote

Essential Safety Protocols for Handling UBX-382
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with investigational compounds like UBX-382. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans for the handling of UBX-382, an orally active BTK PROTAC degrader. While a

specific Safety Data Sheet (SDS) for UBX-382 is not publicly available, this information is

based on general safety protocols for handling potent research peptides and compounds.[1][2]

[3]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure to

UBX-382. The following table summarizes the recommended PPE for various laboratory

activities.
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Activity Required PPE

Routine Handling & Preparation

- Safety glasses with side shields or splash

goggles- Chemical-resistant nitrile gloves-

Laboratory coat or gown[3][4]

Handling of Lyophilized Powder

- All PPE for routine handling- Dust respirator or

a properly fitted N95 mask to prevent

inhalation[3]

Large Spills

- Full chemical-resistant suit- Splash goggles-

Dust respirator- Chemical-resistant boots-

Heavy-duty chemical-resistant gloves- A self-

contained breathing apparatus (SCBA) may be

necessary depending on the spill size and

ventilation[3]

Compound Storage
- Standard laboratory attire, including a lab coat

and closed-toe shoes[1]

Experimental Protocols
Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of UBX-382 and to prevent

contamination or degradation.

Engineering Controls: Always handle UBX-382 in a well-ventilated area.[2] The use of

process enclosures, local exhaust ventilation, or other engineering controls is recommended

to minimize airborne exposure.

General Handling: Avoid direct contact with skin and eyes.[2] Prevent the formation of dust

and aerosols. After handling, always wash hands thoroughly before eating, smoking, or using

the lavatory.[3]

Storage: Keep the container tightly closed. Store in a cool, dry, and well-ventilated place.[2]

Lyophilized peptides should generally be stored at –20°C.[1]

Spill Response
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In the event of a spill, prompt and appropriate action is critical to mitigate any potential hazards.

Evacuate and Secure: Immediately alert others in the area and evacuate if necessary.

Restrict access to the spill area.[4]

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in the

table above for large spills.[1]

Containment: Use absorbent materials to contain the spill, working from the outside in to

prevent it from spreading.[1][4]

Decontamination: Decontaminate the area with an appropriate agent.[4]

Disposal: Collect all contaminated materials in a designated, sealed waste container for

proper disposal.[4]

Waste Disposal

All waste materials contaminated with UBX-382 must be handled as hazardous chemical

waste.

Collect all peptide waste in designated and clearly labeled containers.[4]

Separate organic and aqueous waste streams.[4]

Never dispose of UBX-382 down the drain or in regular trash.[4]

Follow all institutional, local, and national regulations for chemical waste disposal.[1][4]

UBX-382 Signaling Pathway
UBX-382 is a proteolysis-targeting chimera (PROTAC) that potently degrades Bruton's tyrosine

kinase (BTK).[5][6] It does so by forming a ternary complex between BTK and the E3 ubiquitin

ligase cereblon (CRBN), leading to the ubiquitination and subsequent degradation of BTK by

the proteasome.[7] This disrupts the B-cell receptor (BCR) signaling pathway, which is critical

for the survival and proliferation of certain B-cell lymphomas.[8]
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PPE Donning and Doffing Sequence

Donning PPE (Clean Area)

Doffing PPE (Exit Area)

1. Lab Coat

2. Mask/Respirator

3. Goggles/Face Shield

4. Gloves

1. Gloves

Proceed to Experiment

2. Goggles/Face Shield

3. Lab Coat

4. Mask/Respirator

Exit Lab & Wash Hands

Enter Lab

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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